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Introduction
Palomid 529 (P529), also known as RES-529, is a novel small-molecule inhibitor of the

phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling

pathway.[1][2][3][4] It functions as a dual TORC1/TORC2 inhibitor, giving it a broader range of

action than traditional mTOR inhibitors like rapamycin.[5] By targeting both mTOR complexes,

Palomid 529 effectively downregulates the phosphorylation of key downstream effectors,

leading to the inhibition of cell proliferation, tumor growth, angiogenesis, and induction of

apoptosis.[5][6][7] Three-dimensional (3D) cell culture models, such as tumor spheroids, are

increasingly recognized for their ability to more accurately mimic the in vivo tumor

microenvironment compared to traditional 2D cell cultures.[8][9][10][11][12] This document

provides detailed application notes and experimental protocols for the use of Palomid 529 in

3D cell culture models.

Mechanism of Action: Targeting the PI3K/Akt/mTOR
Pathway
Palomid 529 exerts its anti-cancer effects by interfering with the PI3K/Akt/mTOR pathway, a

critical signaling cascade that is frequently dysregulated in cancer.[5][6] The drug inhibits both

mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][2][3][4]
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mTORC1 Inhibition: By inhibiting mTORC1, Palomid 529 prevents the phosphorylation of

downstream targets like S6 ribosomal protein and 4E-BP1, which are crucial for protein

synthesis and cell growth.[1][4]

mTORC2 Inhibition: Inhibition of mTORC2 by Palomid 529 blocks the phosphorylation of Akt

at serine 473 (pAktS473), a key step for full Akt activation.[5] This leads to reduced cell

survival and proliferation.[5]

The dual inhibition of mTORC1 and mTORC2 allows Palomid 529 to bypass the feedback

loops that can limit the efficacy of other mTOR inhibitors.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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